![molecular formula C16H17N3O B2379317 N-((6-cyclopropylpyrimidin-4-yl)methyl)-2-phenylacetamide CAS No. 2177060-19-2](/img/structure/B2379317.png)
N-((6-cyclopropylpyrimidin-4-yl)methyl)-2-phenylacetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-((6-cyclopropylpyrimidin-4-yl)methyl)-2-phenylacetamide, also known as CP-690,550, is a small molecule inhibitor of Janus kinase 3 (JAK3). It was first discovered in 2004 and has since been extensively studied for its potential therapeutic applications in various autoimmune diseases.
Scientific Research Applications
Pharmacokinetics and Pharmacodynamics
Understanding the pharmacokinetics (how the body affects a drug) and pharmacodynamics (how the drug affects the body) of compounds can shed light on their potential therapeutic applications. For instance, research on ketamine, a compound known for its diverse mechanisms of action, including NMDA receptor antagonism, provides a foundation for studying similar compounds (Peltoniemi et al., 2016).
Chemical Structure and Biological Activity
The relationship between a compound's chemical structure and its biological activity is crucial for drug development. Studies on thiazolopyrimidines, which share structural features with purines, have revealed their potential as anticancer agents due to diverse biological activities. Such studies highlight the importance of chemical scaffolds in developing new therapeutic agents (Islam & Fahmy, 2022).
Metabolic Pathways and Drug Interactions
Exploring how compounds are metabolized and interact with enzymes like cytochrome P450 can inform their safety and efficacy profiles. Research on the selective inhibition of cytochrome P450 isoforms by different compounds helps predict drug interactions and optimize therapeutic strategies (Khojasteh et al., 2011).
Novel Psychoactive Substances
Investigations into novel psychoactive substances, such as methoxetamine, offer insights into their pharmacological effects, potential therapeutic uses, and risks. This research can guide the evaluation of new compounds for medical use or highlight their adverse effects (Zanda et al., 2016).
Pediatric Applications
The clinical uses of compounds in pediatric populations, as seen in studies on ketamine, demonstrate the potential for adapting certain drugs for children's specific needs. Such research helps identify compounds that are effective and safe for use in younger patients (Bali et al., 2022).
properties
IUPAC Name |
N-[(6-cyclopropylpyrimidin-4-yl)methyl]-2-phenylacetamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H17N3O/c20-16(8-12-4-2-1-3-5-12)17-10-14-9-15(13-6-7-13)19-11-18-14/h1-5,9,11,13H,6-8,10H2,(H,17,20) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OOYZKEOBJPDPHN-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1C2=NC=NC(=C2)CNC(=O)CC3=CC=CC=C3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H17N3O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
267.33 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.